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Compound of Interest

Compound Name:
N-(2,2-

dimethoxyethyl)cyclohexanamine

CAS No.: 99863-45-3

Cat. No.: B1305079

Get Quote

Abstract: This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a secondary amine incorporating both a cyclohexane ring

and a protected aldehyde functionality. Due to the limited availability of published research on

this specific molecule, this document consolidates known data and presents a theoretical

framework for its synthesis and potential applications. The guide is intended for researchers,

scientists, and professionals in drug development and organic synthesis. It includes a summary

of chemical properties, a detailed, plausible experimental protocol for its synthesis via reductive

amination, and a discussion of its potential utility in medicinal chemistry and materials science,

based on the known reactivity of its constituent functional groups.

Chemical Identity and Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N-
(2,2-dimethoxyethyl)cyclohexanamine. It is also known by synonyms such as Cyclohexyl-

(2,2-dimethoxy-ethyl)-amine and N-(2,2-Dimethoxyethyl)cyclohexylamine.[1] This compound is

a secondary amine featuring a cyclohexyl group and a 2,2-dimethoxyethyl group attached to
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the nitrogen atom. The latter group is a dimethyl acetal, which serves as a protected form of an

aldehyde, suggesting its potential as a synthetic intermediate.

Physicochemical Data
While extensive experimental data for N-(2,2-dimethoxyethyl)cyclohexanamine is not readily

available in the literature, key computed properties have been compiled from chemical

databases. These properties provide a foundational understanding of the molecule's physical

characteristics.

Property Value Source

CAS Number 99863-45-3 [2]

Molecular Formula C10H21NO2 [1]

Molecular Weight 187.28 g/mol [1]

Canonical SMILES COC(CNC1CCCCC1)OC BOC Sciences

InChI Key
QSACEZXJVIGRJC-

UHFFFAOYSA-N
BOC Sciences

Boiling Point
243.7±20.0 °C at 760 mmHg

(Predicted)
BOC Sciences

Synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine
The synthesis of N-alkylated cyclohexylamines is commonly achieved through reductive

amination.[3][4] This highly versatile and widely used reaction involves the formation of an

imine or enamine intermediate from a ketone and an amine, which is then reduced in situ to the

target amine. For N-(2,2-dimethoxyethyl)cyclohexanamine, a plausible and efficient

synthetic route is the reductive amination of cyclohexanone with 2,2-dimethoxyethan-1-amine.

Experimental Protocol: Reductive Amination
This protocol describes a laboratory-scale synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine.
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Objective: To synthesize N-(2,2-dimethoxyethyl)cyclohexanamine from cyclohexanone and

2,2-dimethoxyethan-1-amine using sodium triacetoxyborohydride as the reducing agent.

Reagents and Materials:

Cyclohexanone (1.0 eq)

2,2-Dimethoxyethan-1-amine (1.1 eq)

Sodium triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM), anhydrous

Acetic acid, glacial (catalytic amount)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Argon or nitrogen gas supply

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Standard glassware for extraction and purification

Procedure:

To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add

cyclohexanone (1.0 eq) and anhydrous dichloromethane.
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Add 2,2-dimethoxyethan-1-amine (1.1 eq) to the solution, followed by a catalytic amount of

glacial acetic acid.

Stir the reaction mixture at room temperature for 30-60 minutes to facilitate the formation of

the iminium intermediate.

Slowly add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions. The addition

may be slightly exothermic.

Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress

using an appropriate technique (e.g., TLC or GC-MS).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice with dichloromethane.

Combine the organic layers and wash with saturated brine solution.

Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate

the solvent using a rotary evaporator.

Purify the resulting crude oil via silica gel column chromatography to yield the pure N-(2,2-
dimethoxyethyl)cyclohexanamine.

Synthesis Workflow Diagram
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Starting Materials

Reaction Conditions Workup & Purification

Cyclohexanone

Stir at Room Temperature
(12-24h)

2,2-Dimethoxyethan-1-amine

DCM, Acetic Acid (cat.)

Sodium Triacetoxyborohydride
(STAB) Quench with NaHCO3 Extract with DCM Dry (MgSO4) & Concentrate Silica Gel Chromatography N-(2,2-dimethoxyethyl)cyclohexanamine

Click to download full resolution via product page

Caption: Reductive amination workflow for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine.

Potential Applications in Research and
Development
While N-(2,2-dimethoxyethyl)cyclohexanamine is not extensively documented, its structural

features suggest several potential applications, primarily in organic synthesis and medicinal

chemistry.[5] The cyclohexylamine moiety is a common scaffold in pharmaceuticals, found in

drugs such as mucolytics, analgesics, and bronchodilators.[6][7] Derivatives of

cyclohexylamine have been investigated for various biological activities, including as

acetylcholinesterase inhibitors and antimicrobial agents.[8]

The key functionalities of this molecule—a reactive secondary amine and a protected aldehyde

—make it a versatile building block.
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Organic Synthesis: The secondary amine can undergo further N-alkylation or acylation to

create more complex tertiary amines or amides.[5] The dimethoxyacetal group is stable

under many reaction conditions but can be easily deprotected to the corresponding aldehyde

using acidic conditions. This allows for subsequent reactions such as Wittig reactions, further

reductive aminations, or oxidations to a carboxylic acid.

Drug Discovery and Medicinal Chemistry: The cyclohexylamine scaffold is a privileged

structure in medicinal chemistry. This compound could serve as a starting point for the

synthesis of novel bioactive molecules. The dimethoxyethyl side chain allows for the

introduction of a flexible linker that can be functionalized, which is a common strategy in the

design of ligands that can bind to biological targets.

Materials Science: The amine functionality suggests potential use in the development of new

polymers or as a component in the formation of functionalized surfaces.[5]

Logical Relationship Diagram: Structure to Application
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Key Structural Features

Potential Applications

N-(2,2-dimethoxyethyl)cyclohexanamine

Secondary Amine
(-NH-)Cyclohexyl Group Protected Aldehyde

(-CH(OMe)2)

Synthetic Intermediate

  Alkylation,
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Pharmaceutical Scaffold
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  Lipophilicity   Deprotection to Aldehyde
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Click to download full resolution via product page

Caption: Relationship between the structural features of the compound and its potential

applications.

Conclusion
N-(2,2-dimethoxyethyl)cyclohexanamine is a chemical compound with significant potential

as a versatile intermediate in organic synthesis and drug discovery. While specific research on

this molecule is limited, its constituent parts—a cyclohexylamine core and a protected aldehyde

side chain—are well-established functional groups in chemical and pharmaceutical

development. The synthetic route via reductive amination is straightforward and high-yielding,

making the compound readily accessible for further investigation. Future research is warranted
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to explore its reactivity, synthesize novel derivatives, and evaluate their potential biological

activities to fully realize the utility of this promising building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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